Cas no 1385023-17-5 (5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1385023-17-5
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 6092220
• PubChem ID: 129984586
• Update Time: 2025-08-05

5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine
• EN300-1930924
• 1385023-17-5

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)7-2-1-6(4-13-7)3-12-5-14/h1-2,4H,3H2
• InChI Key： WOVBTIBCWDWNQO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CN=1)CN=C=O)(F)F

Computed Properties

• Exact Mass: 202.03539727g/mol
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.3Ų

Additional information on 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine

Introduction to 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine (CAS No. 1385023-17-5)

5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1385023-17-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of both an isocyanato group and a trifluoromethyl substituent in its molecular framework endows it with unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The isocyanatomethyl moiety in the compound's name indicates the presence of a highly reactive isocyanate functional group, which is known for its ability to participate in various chemical reactions such as nucleophilic addition, cycloaddition, and polymerization. This reactivity makes 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine a versatile building block for the development of novel polymers, coatings, and specialty chemicals. Additionally, the trifluoromethyl group, characterized by its electron-withdrawing nature, can significantly influence the electronic and steric properties of the molecule, thereby modulating its reactivity and biological activity.

In recent years, there has been a growing interest in exploring the potential applications of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to extensive research into fluorinated pyridines as pharmacophores in drug discovery efforts. Specifically, 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine has been investigated as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas.

One of the most notable applications of this compound has been in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease progression. By incorporating the isocyanatomethyl and trifluoromethyl groups into kinase inhibitors, researchers have been able to design molecules with improved selectivity and potency. For instance, studies have demonstrated that derivatives of 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine can effectively inhibit specific kinases by binding to their active sites and disrupting normal cellular processes.

Another area where this compound has shown promise is in the synthesis of antiviral agents. The unique structural features of 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine allow it to interact with viral enzymes and proteins, thereby inhibiting viral replication. Recent research has highlighted its role in developing inhibitors against RNA viruses, which include viruses such as influenza and hepatitis C. The electron-withdrawing effect of the trifluoromethyl group enhances the molecule's ability to interact with negatively charged viral RNA, while the reactive isocyanato group facilitates further derivatization to improve pharmacological properties.

The synthesis of 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is synthesized from readily available pyridine derivatives through halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the isocyanato group often requires careful handling due to its reactivity with moisture and nucleophiles. Advanced synthetic techniques such as flow chemistry have been employed to optimize yields and minimize side reactions.

In terms of industrial applications, 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine has found utility in the production of specialty polymers and coatings. The isocyanate functionality allows it to participate in polyurethane formation, resulting in materials with enhanced durability and thermal stability. These polymers are particularly valuable in high-performance applications such as aerospace components and automotive parts where extreme conditions are encountered.

The growing demand for fluorinated compounds in pharmaceuticals has also driven innovation in synthetic methodologies for preparing derivatives of 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine. Catalytic processes have been developed to introduce fluorine atoms selectively at desired positions within the molecule without affecting other functional groups. These advancements have enabled researchers to access a broader range of analogs with tailored properties for drug discovery.

Evaluation of the pharmacokinetic properties of compounds derived from 5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine has revealed promising results regarding bioavailability and metabolic stability. The presence of the trifluoromethyl group often enhances lipophilicity while maintaining good solubility in biological fluids. This balance is crucial for achieving effective drug delivery systems that ensure optimal therapeutic outcomes.

Future research directions for this compound include exploring its potential as an intermediate for developing next-generation therapeutics targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to modify its structure allows for fine-tuning interactions with biological targets involved in these conditions. Additionally, investigating its role in material science could lead to novel applications beyond traditional pharmaceuticals.

In conclusion,5-(isocyanatomethyl)-2-(trifluoromethyl)pyridine (CAS No. 1385023-17-5) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and material science. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative solutions across multiple industries.